Cas no 2256707-79-4 (1-(pyridin-4-yl-d4)-1H-imidazol-2,5-d2-4-amine)

• Product Name: 1-(pyridin-4-yl-d4)-1H-imidazol-2,5-d2-4-amine
• CAS No: 2256707-79-4
• MF: C₈H₈N₄
• MW: 166.212890625
• CID: 6816258
• PubChem ID: 172402163
• Update Time: 2025-03-02

1-(pyridin-4-yl-d4)-1H-imidazol-2,5-d2-4-amine Chemical and Physical Properties

Names and Identifiers

• CS-21763
• 2256707-79-4
• 1-(pyridin-4-yl-d4)-1H-imidazol-2,5-d2-4-amine

• Inchi： 1S/C8H8N4/c9-8-5-12(6-11-8)7-1-3-10-4-2-7/h1-6H,9H2/i1D,2D,3D,4D,5D,6D
• InChI Key： PWJMFNAQMGHXND-MZWXYZOWSA-N
• SMILES： N1(C([2H])=NC(=C1[2H])N)C1C([2H])=C([2H])N=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 166.112556748Da
• Monoisotopic Mass: 166.112556748Da
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.7Ų